Cas no 339104-29-9 (3-[(2,6-Dichlorophenyl)methyl]-2-methyl-1-[(thiophen-2-yl)methyl]-1,4-dihydropyridin-4-one)

• Product Name: 3-[(2,6-Dichlorophenyl)methyl]-2-methyl-1-[(thiophen-2-yl)methyl]-1,4-dihydropyridin-4-one
• CAS No: 339104-29-9
• MF: C₁₈H₁₅Cl₂NOS
• MW: 364.288801431656
• CID: 5715457
• PubChem ID: 1487514
• Update Time: 2025-10-29

3-[(2,6-Dichlorophenyl)methyl]-2-methyl-1-[(thiophen-2-yl)methyl]-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 339104-29-9
• HMS577M14
• Oprea1_780038
• 3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-[(thiophen-2-yl)methyl]-1,4-dihydropyridin-4-one
• 8M-734
• AKOS005101933
• 3-(2,6-dichlorobenzyl)-2-methyl-1-(2-thienylmethyl)-4(1H)-pyridinone
• Bionet1_003212
• 3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-(thiophen-2-ylmethyl)pyridin-4-one
• 4(1H)-Pyridinone, 3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-(2-thienylmethyl)-
• 3-[(2,6-Dichlorophenyl)methyl]-2-methyl-1-[(thiophen-2-yl)methyl]-1,4-dihydropyridin-4-one

• Inchi： 1S/C18H15Cl2NOS/c1-12-14(10-15-16(19)5-2-6-17(15)20)18(22)7-8-21(12)11-13-4-3-9-23-13/h2-9H,10-11H2,1H3
• InChI Key： FZZMVVNBIYGWKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1C(C=CN(CC2=CC=CS2)C=1C)=O)Cl

Computed Properties

• Exact Mass: 363.0251407g/mol
• Monoisotopic Mass: 363.0251407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 498.6±45.0 °C(Predicted)
• pka: 2.85±0.10(Predicted)

Additional information on 3-[(2,6-Dichlorophenyl)methyl]-2-methyl-1-[(thiophen-2-yl)methyl]-1,4-dihydropyridin-4-one

Compound CAS No 339104-29-9: 3-[(2,6-Dichlorophenyl)methyl]-2-methyl-1-[(thiophen-2-yl)methyl]-1,4-dihydropyridin-4-one

The compound with CAS No 339104-29-9, known as 3-[(2,6-Dichlorophenyl)methyl]-2-methyl-1-[(thiophen-2-yl)methyl]-1,4-dihydropyridin-4-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of 1,4-dihydropyridines, which are well-known for their versatility in medicinal chemistry and materials science. The structure of this compound is characterized by the presence of a dichlorophenyl group and a thiophene moiety, both of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of antihypertensive agents and neuroprotective compounds. The dichlorophenyl group in this compound is known to enhance stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the thiophene ring introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, further expanding its utility in both therapeutic and non therapeutic contexts.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have recently explored green chemistry approaches to optimize the synthesis pathway, reducing environmental impact while maintaining high yields. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, ensuring scalability for industrial applications.

In terms of applications, this compound has shown potential in the development of advanced materials such as organic semiconductors and sensors. Its ability to form stable charge transfer complexes makes it a valuable component in electronic devices. Furthermore, its unique photophysical properties have been leveraged in the creation of fluorescent probes for biomedical imaging.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns, which are critical for understanding its behavior in various chemical environments. These studies have also revealed that the dichlorophenyl group plays a significant role in stabilizing reactive intermediates during chemical transformations.

From a toxicological perspective, preliminary studies indicate that this compound exhibits low cytotoxicity under standard experimental conditions. However, further investigations are required to fully assess its safety profile for human use. Regulatory agencies emphasize the importance of thorough toxicity testing before any compound can be approved for medical or consumer applications.

In conclusion, CAS No 339104-29-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and chemical properties positions it as a key player in contemporary research and development efforts. As scientific understanding continues to evolve, this compound is expected to contribute significantly to advancements in pharmacology, materials science, and beyond.